Cas no 1803606-09-8 (N-methyl-3-(piperidin-2-yl)propanamide hydrochloride)

• Product Name: N-methyl-3-(piperidin-2-yl)propanamide hydrochloride
• CAS No: 1803606-09-8
• MDL: MFCD28397700
• CID: 4617794
• PubChem ID: 119031191
• Update Time: 2025-08-05

N-methyl-3-(piperidin-2-yl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(piperidin-2-yl)propanamide hydrochloride

• MDL： MFCD28397700

Additional information on N-methyl-3-(piperidin-2-yl)propanamide hydrochloride

Introduction to N-methyl-3-(piperidin-2-yl)propanamide hydrochloride (CAS No. 1803606-09-8)

N-methyl-3-(piperidin-2-yl)propanamide hydrochloride, a compound with the chemical formula C₁₀H₁₈N₂O·HCl, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its potential applications in medicinal chemistry and its structural features that make it a promising candidate for further investigation. The use of N-methyl-3-(piperidin-2-yl)propanamide hydrochloride in various research settings is driven by its unique chemical properties and the growing interest in piperidine-based scaffolds in drug discovery.

The CAS No. 1803606-09-8 assigned to this compound provides a unique identifier, facilitating its recognition and use in scientific literature and databases. This numerical code ensures that researchers worldwide can accurately reference and locate the compound, streamlining collaborative efforts and enhancing the reproducibility of experiments. The hydrochloride salt form of this amide derivative enhances its solubility in aqueous solutions, making it more versatile for biological assays and in vitro studies.

In recent years, there has been a surge in the exploration of piperidine derivatives due to their diverse pharmacological activities. Piperidine moieties are frequently incorporated into drug molecules due to their ability to modulate various biological pathways. The structural motif of N-methyl-3-(piperidin-2-yl)propanamide hydrochloride includes a piperidine ring, which is known for its role in enhancing binding affinity and selectivity in target proteins. This feature makes it an attractive scaffold for designing novel therapeutic agents.

Current research indicates that compounds containing piperidine rings exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The specific substitution pattern in N-methyl-3-(piperidin-2-yl)propanamide hydrochloride may contribute to its unique pharmacological profile. Studies have shown that modifications at the 3-position of the piperidine ring can significantly alter the compound's interactions with biological targets, suggesting potential for tailored drug design.

The synthesis of N-methyl-3-(piperidin-2-yl)propanamide hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The final step involves converting the free amide into its hydrochloride salt to improve stability and handling properties.

One of the key advantages of using N-methyl-3-(piperidin-2-yl)propanamide hydrochloride in research is its versatility as a building block for more complex molecules. Medicinal chemists often modify this scaffold by introducing additional functional groups or appending different pharmacophores to explore new therapeutic avenues. This flexibility allows for rapid screening and optimization of lead compounds, accelerating the drug discovery process.

Recent publications have highlighted the potential of N-methyl-3-(piperidin-2-yl)propanamide hydrochloride in addressing unmet medical needs. Researchers have investigated its interactions with enzymes and receptors involved in disease pathways, providing insights into its mechanism of action. Preliminary data suggest that this compound may exhibit inhibitory effects on certain targets, making it a candidate for further development into a therapeutic agent.

The safety profile of N-methyl-3-(piperidin-2-yl)propanamide hydrochloride is another critical aspect that has been examined in preclinical studies. Toxicological assessments have been conducted to evaluate its acute and chronic effects on living organisms. These studies aim to determine safe dosage ranges and identify any potential side effects that may arise from prolonged exposure. Such information is essential for guiding future clinical trials and ensuring patient safety.

The role of computational chemistry in understanding the behavior of N-methyl-3-(piperidin-2-yl)propanamide hydrochloride cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. By simulating these interactions, scientists can gain valuable insights into its pharmacodynamics and optimize its design for improved efficacy and selectivity.

In conclusion, N-methyl-3-(piperidin-2-yl)propanamide hydrochloride (CAS No. 1803606-09-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, coupled with recent advancements in drug discovery methodologies, position it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various health challenges.